Cas no 2407914-25-2 ((2E)-3-3-(2-methoxyethoxy)phenylprop-2-enoic acid)

(2E)-3-[3-(2-Methoxyethoxy)phenyl]prop-2-enoic acid is a cinnamic acid derivative featuring a 2-methoxyethoxy substituent on the phenyl ring. This compound is of interest in organic synthesis and medicinal chemistry due to its α,β-unsaturated carboxylic acid moiety, which serves as a versatile intermediate for Michael additions, cyclizations, and other conjugate reactions. The 2-methoxyethoxy group enhances solubility in polar solvents and may influence electronic properties, making it useful for designing bioactive molecules or functional materials. Its well-defined stereochemistry (E-configuration) ensures consistency in reactivity. The compound is typically characterized by NMR, HPLC, and mass spectrometry to verify purity and structure, meeting research-grade standards.

(2E)-3-3-(2-methoxyethoxy)phenylprop-2-enoic acid structure

2407914-25-2 structure

Product Name:(2E)-3-3-(2-methoxyethoxy)phenylprop-2-enoic acid

CAS No:2407914-25-2

MF:C₁₂H₁₄O₄

MW:222.237164020538

MDL:MFCD11200601

CID:5327508

PubChem ID:29018336

Update Time:2025-06-08

(2E)-3-3-(2-methoxyethoxy)phenylprop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

- 3-[3-(2-methoxyethoxy)phenyl]prop-2-enoic acid
- (E)-3-[3-(2-methoxyethoxy)phenyl]prop-2-enoic acid
- (2E)-3-[3-(2-METHOXYETHOXY)PHENYL]PROP-2-ENOIC ACID
- 3-[3-(2-methoxyethoxy)phenyl]prop-2-enoicacid
- Z2587931071
- (2E)-3-3-(2-methoxyethoxy)phenylprop-2-enoic acid
- MDL： MFCD11200601
- Inchi： 1S/C12H14O4/c1-15-7-8-16-11-4-2-3-10(9-11)5-6-12(13)14/h2-6,9H,7-8H2,1H3,(H,13,14)/b6-5+
- InChI Key： MZENHHUDINQIFT-AATRIKPKSA-N
- SMILES： O(CCOC)C1C=CC=C(/C=C/C(=O)O)C=1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 6
Complexity: 237
XLogP3: 1.7
Topological Polar Surface Area: 55.8

(2E)-3-3-(2-methoxyethoxy)phenylprop-2-enoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-833104-0.05g	(2E)-3-[3-(2-methoxyethoxy)phenyl]prop-2-enoic acid	2407914-25-2	95.0%	0.05g	$97.0	2025-02-19
Enamine	EN300-833104-0.1g	(2E)-3-[3-(2-methoxyethoxy)phenyl]prop-2-enoic acid	2407914-25-2	95.0%	0.1g	$144.0	2025-02-19
Enamine	EN300-833104-0.25g	(2E)-3-[3-(2-methoxyethoxy)phenyl]prop-2-enoic acid	2407914-25-2	95.0%	0.25g	$206.0	2025-02-19
Enamine	EN300-833104-0.5g	(2E)-3-[3-(2-methoxyethoxy)phenyl]prop-2-enoic acid	2407914-25-2	95.0%	0.5g	$391.0	2025-02-19
Enamine	EN300-833104-1.0g	(2E)-3-[3-(2-methoxyethoxy)phenyl]prop-2-enoic acid	2407914-25-2	95.0%	1.0g	$513.0	2025-02-19
Enamine	EN300-833104-2.5g	(2E)-3-[3-(2-methoxyethoxy)phenyl]prop-2-enoic acid	2407914-25-2	95.0%	2.5g	$1008.0	2025-02-19
Enamine	EN300-833104-5.0g	(2E)-3-[3-(2-methoxyethoxy)phenyl]prop-2-enoic acid	2407914-25-2	95.0%	5.0g	$1488.0	2025-02-19
Enamine	EN300-833104-10.0g	(2E)-3-[3-(2-methoxyethoxy)phenyl]prop-2-enoic acid	2407914-25-2	95.0%	10.0g	$2209.0	2025-02-19
Enamine	EN300-833104-1g	(2E)-3-[3-(2-methoxyethoxy)phenyl]prop-2-enoic acid	2407914-25-2	95%	1g	$513.0	2023-09-02
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